Cas no 816449-11-3 (1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro-)

1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro- structure
816449-11-3 structure
Product Name:1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro-
CAS No:816449-11-3
MF:C9H10ClNO2S
MW:231.699200153351
CID:1805604
PubChem ID:11593824
Update Time:2025-04-21

1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro-
    • 3,4-dihydro-2H-quinoline-1-sulfonyl chloride
    • 816449-11-3
    • DB-378209
    • 3,4-Dihydroquinoline-1(2H)-sulfonyl chloride
    • SCHEMBL5261945
    • 3,4-Dihydro-1(2H)-quinolinesulfonyl chloride
    • AKOS000140857
    • DTXSID40469137
    • Inchi: 1S/C9H10ClNO2S/c10-14(12,13)11-7-3-5-8-4-1-2-6-9(8)11/h1-2,4,6H,3,5,7H2
    • InChI Key: KZOLMXOHXUCZTK-UHFFFAOYSA-N
    • SMILES: ClS(N1C2C=CC=CC=2CCC1)(=O)=O

Computed Properties

  • Exact Mass: 231.0120774g/mol
  • Monoisotopic Mass: 231.0120774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.8Ų
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